Cas no 328038-48-8 (N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide)
N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide
- N-(2-(methylthio)benzo[d]thiazol-6-yl)-[1,1-biphenyl]-4-carboxamide
- [1,1'-Biphenyl]-4-carboxamide, N-[2-(methylthio)-6-benzothiazolyl]-
- 328038-48-8
- N-[2-(METHYLSULFANYL)-1,3-BENZOTHIAZOL-6-YL]-[1,1'-BIPHENYL]-4-CARBOXAMIDE
- Z28341084
- F0789-0033
- AKOS001010446
- F0180-0168
- Oprea1_800157
- N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)-4-phenylbenzamide
- N-(2-(methylthio)benzo[d]thiazol-6-yl)-[1,1'-biphenyl]-4-carboxamide
-
- Inchi: 1S/C21H16N2OS2/c1-25-21-23-18-12-11-17(13-19(18)26-21)22-20(24)16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-13H,1H3,(H,22,24)
- InChI Key: BKMUCKNRHBYZDF-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=CC=C(C(NC2C=C3SC(SC)=NC3=CC=2)=O)C=C1
Computed Properties
- Exact Mass: 376.07040549g/mol
- Monoisotopic Mass: 376.07040549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 95.5Ų
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- pka: 12.16±0.43(Predicted)
N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0789-0033-2μmol |
N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-[1,1'-biphenyl]-4-carboxamide |
328038-48-8 | 90%+ | 2μmol |
$57.0 | 2023-08-20 | |
| Life Chemicals | F0789-0033-5μmol |
N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-[1,1'-biphenyl]-4-carboxamide |
328038-48-8 | 90%+ | 5μmol |
$63.0 | 2023-08-20 | |
| Life Chemicals | F0789-0033-10μmol |
N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-[1,1'-biphenyl]-4-carboxamide |
328038-48-8 | 90%+ | 10μmol |
$69.0 | 2023-08-20 | |
| Life Chemicals | F0789-0033-20μmol |
N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-[1,1'-biphenyl]-4-carboxamide |
328038-48-8 | 90%+ | 20μmol |
$79.0 | 2023-08-20 | |
| Life Chemicals | F0789-0033-1mg |
N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-[1,1'-biphenyl]-4-carboxamide |
328038-48-8 | 90%+ | 1mg |
$54.0 | 2023-08-20 | |
| Life Chemicals | F0789-0033-2mg |
N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-[1,1'-biphenyl]-4-carboxamide |
328038-48-8 | 90%+ | 2mg |
$59.0 | 2023-08-20 | |
| Life Chemicals | F0789-0033-3mg |
N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-[1,1'-biphenyl]-4-carboxamide |
328038-48-8 | 90%+ | 3mg |
$63.0 | 2023-08-20 | |
| Life Chemicals | F0789-0033-4mg |
N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-[1,1'-biphenyl]-4-carboxamide |
328038-48-8 | 90%+ | 4mg |
$66.0 | 2023-08-20 | |
| Life Chemicals | F0789-0033-5mg |
N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-[1,1'-biphenyl]-4-carboxamide |
328038-48-8 | 90%+ | 5mg |
$69.0 | 2023-08-20 | |
| Life Chemicals | F0789-0033-10mg |
N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]-[1,1'-biphenyl]-4-carboxamide |
328038-48-8 | 90%+ | 10mg |
$79.0 | 2023-08-20 |
N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide
Introduction to N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide (CAS No: 328038-48-8)
N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide, identified by its CAS number 328038-48-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole derivatives family, which is well-known for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a methylsulfanyl group, a benzothiazol-6-yl moiety, and a biphenyl-4-carboxamide moiety, which collectively contribute to its unique chemical properties and biological functions.
The benzothiazole core is a heterocyclic compound that features a benzene ring fused to a thiazole ring. This structural motif is widely recognized for its role in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the methylsulfanyl group in N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide enhances its hydrophobicity and interacts favorably with biological targets, thereby modulating their functions. Additionally, the biphenyl-4-carboxamide moiety introduces a polar functional group that can influence the compound's solubility and binding affinity to biological receptors.
In recent years, there has been an increasing interest in developing novel molecules with enhanced pharmacological properties. N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide has been extensively studied for its potential applications in the treatment of various diseases. For instance, studies have demonstrated its efficacy in inhibiting the growth of cancer cells by targeting specific signaling pathways involved in tumor progression. The compound's ability to interact with proteins and enzymes relevant to cancer biology makes it a promising candidate for further development into an anticancer therapeutic agent.
The synthesis of N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzothiazole core through condensation reactions between appropriate precursors. Subsequently, functionalization with the methylsulfanyl group and the biphenyl-4-carboxamide moiety is carried out using established chemical methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective modifications and enhance reaction efficiency.
The pharmacological profile of N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide has been evaluated through both in vitro and in vivo studies. In vitro experiments have revealed that the compound exhibits significant inhibitory activity against various enzymes and receptors implicated in disease pathways. For example, it has shown potent inhibition of kinases that are overexpressed in cancer cells, leading to reduced cell proliferation and apoptosis induction. Furthermore, the compound's interaction with other biological targets has been investigated for potential therapeutic benefits in neurological disorders and inflammatory conditions.
The structural features of N-2-(methylsulfanyl) - 1 , 3 - (benzothiazol - 6 - yl ) - 1 , 1 ' - ( biphenyl - 4 - carboxamide ) have also been computationally analyzed using molecular modeling techniques. These studies have provided insights into the compound's binding mode with biological targets and have helped in rationalizing its pharmacological effects. The computational data have been instrumental in guiding further modifications to optimize potency and selectivity for specific therapeutic applications.
In conclusion , N - 2 - ( methyl sulfanyl ) - 1 , 3 - benzothiazol - 6 - yl - 1 , 1 ' - biphenyl - 4 - carboxamide ( CAS No : 328038 - 48 - 8 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural composition , coupled with promising pharmacological activities , positions it as a valuable candidate for further research and development . As our understanding of disease mechanisms continues to evolve , compounds like this are expected to play a crucial role in the discovery of novel treatments for various human ailments . The ongoing studies into its mechanism of action and potential therapeutic applications highlight its importance as a focus for future research endeavors . p >
328038-48-8 (N-2-(methylsulfanyl)-1,3-benzothiazol-6-yl-1,1'-biphenyl-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)